Cas no 2138549-86-5 (methyl({3-propoxy-1-azabicyclo2.2.2octan-3-yl}methyl)amine)

• Product Name: methyl({3-propoxy-1-azabicyclo2.2.2octan-3-yl}methyl)amine
• CAS No: 2138549-86-5
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5865478
• PubChem ID: 165862607
• Update Time: 2025-05-27

methyl({3-propoxy-1-azabicyclo2.2.2octan-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl({3-propoxy-1-azabicyclo2.2.2octan-3-yl}methyl)amine
• 2138549-86-5
• methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine
• EN300-1143913

• Inchi： 1S/C12H24N2O/c1-3-8-15-12(9-13-2)10-14-6-4-11(12)5-7-14/h11,13H,3-10H2,1-2H3
• InChI Key： DMSLDDGYCOTGLK-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CN2CCC1CC2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.5Ų

Additional information on methyl({3-propoxy-1-azabicyclo2.2.2octan-3-yl}methyl)amine

Comprehensive Overview of Methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine (CAS No. 2138549-86-5)

The compound methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine (CAS No. 2138549-86-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with functional groups like propoxy and methylamine, makes it a valuable candidate for research into novel therapeutic agents. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries such as "azabicyclic compounds in drug design" and "role of nitrogen heterocycles in pharmaceuticals."

One of the standout features of methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine is its azabicyclo[2.2.2]octane core, a scaffold known for its conformational rigidity and ability to mimic bioactive natural products. Researchers exploring "rigid heterocycles for CNS targets" or "bridged nitrogen systems in medicinal chemistry" will find this compound particularly intriguing. The presence of a propoxy side chain further enhances its lipophilicity, a critical factor in optimizing drug absorption and blood-brain barrier penetration—topics frequently searched in relation to "improving drug bioavailability."

In the context of modern drug discovery, CAS No. 2138549-86-5 aligns with the growing demand for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and ion channels. Its structural motifs resonate with trends highlighted in searches like "GPCR allosteric modulators 2024" and "ion channel ligands with bicyclic cores." Additionally, the compound's methylamine moiety offers potential for derivatization, a key strategy in fragment-based drug design—a hot topic in "accelerated hit-to-lead optimization."

From a synthetic chemistry perspective, the preparation of methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine involves innovative routes that may interest those searching for "stereoselective synthesis of bridged amines" or "C-H functionalization in saturated heterocycles." Its stability under physiological conditions also makes it a viable subject for "prodrug development strategies," another area of high online engagement.

Beyond pharmaceuticals, this compound's physicochemical properties (e.g., logP, pKa) are relevant to queries like "predicting ADMET properties computationally." Its balanced polarity, inferred from the azabicyclo[2.2.2]octane core and propoxy group, could serve as a case study in "molecular property optimization tutorials," frequently sought by computational chemists.

In summary, methyl({3-propoxy-1-azabicyclo[2.2.2]octan-3-yl}methyl)amine (CAS No. 2138549-86-5) represents a multifaceted research tool bridging synthetic challenges and therapeutic potential. Its alignment with trending search terms—from "privileged structures in drug discovery" to "next-gen heterocyclic scaffolds"—ensures its continued relevance in both academic and industrial settings.